![molecular formula C10H9N3O B2435175 2-[(Pyridin-2-yl)methoxy]pyrimidine CAS No. 2197885-00-8](/img/structure/B2435175.png)
2-[(Pyridin-2-yl)methoxy]pyrimidine
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Overview
Description
Scientific Research Applications
Anti-Fibrosis Activity
The compound has been used in the design of structures in medicinal chemistry due to its wide range of pharmacological activities . A series of novel 2- (pyridin-2-yl) pyrimidine derivatives were designed, synthesized, and their biological activities were evaluated against immortalized rat hepatic stellate cells (HSC-T6) . Some of these compounds displayed better anti-fibrosis activity than Pirfenidone (PFD), Bipy55′DC, and 24PDC on HSC-T6 cells .
Anti-Inflammatory Activity
Pyrimidines, including “2-[(Pyridin-2-yl)methoxy]pyrimidine”, are known to display a range of pharmacological effects including anti-inflammatory . The anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators .
Antimicrobial Activity
Pyrimidine derivatives, including “2-[(Pyridin-2-yl)methoxy]pyrimidine”, are known to exhibit antimicrobial properties .
Antiviral Activity
Pyrimidine derivatives are also known for their antiviral properties .
Antifungal Activity
“2-[(Pyridin-2-yl)methoxy]pyrimidine” is part of the pyrimidine family, which is known for its antifungal properties .
Antituberculosis Activity
Pyrimidine derivatives are known to have antituberculosis properties .
Mechanism of Action
Target of Action
The primary targets of 2-[(Pyridin-2-yl)methoxy]pyrimidine are immortalized rat hepatic stellate cells (HSC-T6) . These cells play a crucial role in the development of liver fibrosis, a condition characterized by the excessive accumulation of extracellular matrix proteins including collagen .
Mode of Action
2-[(Pyridin-2-yl)methoxy]pyrimidine interacts with its targets by inhibiting the expression of collagen . This interaction results in a decrease in the fibrotic activity of the cells, thereby reducing the progression of liver fibrosis .
Biochemical Pathways
The compound affects the collagen synthesis pathway in hepatic stellate cells . By inhibiting the expression of collagen, 2-[(Pyridin-2-yl)methoxy]pyrimidine disrupts the normal functioning of this pathway, leading to a decrease in the production of extracellular matrix proteins and thus, a reduction in fibrosis .
Pharmacokinetics
The compound’s potent anti-fibrotic activity suggests that it may have favorable bioavailability .
Result of Action
The molecular and cellular effects of 2-[(Pyridin-2-yl)methoxy]pyrimidine’s action include the effective inhibition of collagen expression and a decrease in the content of hydroxyproline in cell culture medium in vitro . These effects indicate that the compound could potentially be developed into a novel anti-fibrotic drug .
properties
IUPAC Name |
2-(pyridin-2-ylmethoxy)pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O/c1-2-5-11-9(4-1)8-14-10-12-6-3-7-13-10/h1-7H,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMLAAJQBNPDEDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)COC2=NC=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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